N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide
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Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and the type of chemical reactions it undergoes. It may also include information about its physical and chemical properties such as melting point, boiling point, solubility, and reactivity .
Synthesis Analysis
The synthesis of a chemical compound involves a series of chemical reactions that lead to the formation of the desired compound. The process often requires careful selection of starting materials, reaction conditions (such as temperature and pressure), and catalysts .Molecular Structure Analysis
The molecular structure of a compound is determined using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and studying the mechanisms of these reactions .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility in various solvents, and its reactivity with other chemical species .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Some Properties of Ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate : This research explores the chemical synthesis pathways involving similar spirocyclic compounds. It demonstrates the versatility of these structures in chemical reactions, which could be foundational for designing new compounds with enhanced properties or specific functions (Kuroyan, Pogosyan, & Grigoryan, 1991).
Mechanism of Action
Target of Action
The primary targets of N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro[4Similar compounds have been found to target receptor-interacting protein kinases (ripks) and mixed lineage kinase domain-like protein (mlkl), which are key components in the necroptosis signaling pathway . Necroptosis is a type of programmed cell death involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .
Mode of Action
Compounds that target ripks and mlkl, like the one mentioned above, can inhibit the necroptosis signaling pathway . This inhibition can prevent cell death and potentially alleviate the symptoms of diseases associated with necroptosis.
Biochemical Pathways
The necroptosis signaling pathway, which involves ripks and mlkl, is likely to be affected based on the targets of similar compounds . Inhibition of this pathway can prevent cell death and potentially alleviate the symptoms of diseases associated with necroptosis.
Result of Action
Based on the targets of similar compounds, it can be inferred that f6122-0338 may inhibit the necroptosis signaling pathway, preventing cell death and potentially alleviating the symptoms of diseases associated with necroptosis .
Safety and Hazards
The safety and hazards associated with a compound are typically determined through toxicological studies. This can include determining the compound’s toxicity towards various organisms, its potential for causing cancer (carcinogenicity), and its potential for causing birth defects (teratogenicity) .
Future Directions
properties
IUPAC Name |
N-(4-ethoxyphenyl)-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-2-20-14-5-3-13(4-6-14)17-15(19)18-9-7-16(8-10-18)21-11-12-22-16/h3-6H,2,7-12H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRAVGDMSBQNJAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)N2CCC3(CC2)OCCS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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